Osbeckic acid
Overview
Description
Osbeckic acid is a natural product found in Osbeckia chinensis with data available.
Scientific Research Applications
Vasorelaxant Properties
Osbeckic acid, particularly the (+)-osbeckic acid dimer, has demonstrated potent vasorelaxant effects. In a study analyzing compounds from rutin-free tartary buckwheat extract, (+)-osbeckic acid showed a significant ability to relax blood vessels in rat thoracic aorta rings, suggesting its potential in cardiovascular research and applications (Matsui et al., 2010).
Extraction and Composition Analysis
Another study focused on the extraction of bioactive compounds from Citrus sinensis L. Osbeck (orange) pomace using various methods, including supercritical fluid extraction and low-pressure techniques. This research contributes to understanding the composition of orange pomace, which may include osbeckic acid or related compounds (Benelli et al., 2010).
Plant Physiology and Stress Response
In the field of plant physiology, research on Citrus sinensis (L.) Osbeck has shed light on various physiological responses like ethylene production, salt tolerance, and bud growth under different environmental conditions. These studies, while not directly related to osbeckic acid, contribute to the broader understanding of citrus plant physiology, which could be relevant for further exploration of osbeckic acid's role in plants (Riov et al., 1990; Gómez-Cadenas et al., 2002; Jones et al., 1976).
Agricultural Applications
Studies have also examined the impact of various treatments and fertilizations on Citrus sinensis L. Osbeck, offering insights into agricultural practices that might affect the production of osbeckic acid or its efficacy in plants (Li et al., 2020; Sobral et al., 2000; Malerbo-Souza et al., 2004; Motegi et al., 1994).
Nanoparticle Biosynthesis
Interestingly, a study on Sageretia thea (Osbeck.) demonstrated its use in the biosynthesis of iron oxide nanoparticles, highlighting a novel application area that could potentially intersect with the study of osbeckic acid (Khalil et al., 2017).
properties
Product Name |
Osbeckic acid |
|---|---|
Molecular Formula |
C7H6O6 |
Molecular Weight |
186.12 g/mol |
IUPAC Name |
5-[carboxy(hydroxy)methyl]furan-2-carboxylic acid |
InChI |
InChI=1S/C7H6O6/c8-5(7(11)12)3-1-2-4(13-3)6(9)10/h1-2,5,8H,(H,9,10)(H,11,12) |
InChI Key |
UAFTYLJFMASQBP-UHFFFAOYSA-N |
SMILES |
C1=C(OC(=C1)C(=O)O)C(C(=O)O)O |
Canonical SMILES |
C1=C(OC(=C1)C(=O)O)C(C(=O)O)O |
synonyms |
2S-hydroxy-2-(5-carboxy-2-furyl)acetic acid osbeckic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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